Cas no 2137624-65-6 (1-Hexene, 2-chloro-4-(chloromethyl)-5,5-dimethyl-)

• Product Name: 1-Hexene, 2-chloro-4-(chloromethyl)-5,5-dimethyl-
• CAS No: 2137624-65-6
• MF: C₉H₁₆Cl₂
• MW: 195.129341125488
• CID: 5287282
• Update Time: 2025-07-09

1-Hexene, 2-chloro-4-(chloromethyl)-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexene, 2-chloro-4-(chloromethyl)-5,5-dimethyl-

• Inchi： 1S/C9H16Cl2/c1-7(11)5-8(6-10)9(2,3)4/h8H,1,5-6H2,2-4H3
• InChI Key： WPPRXNNXTSHTRV-UHFFFAOYSA-N
• SMILES： C=C(Cl)CC(CCl)C(C)(C)C

Additional information on 1-Hexene, 2-chloro-4-(chloromethyl)-5,5-dimethyl-

1-Hexene, 2-chloro-4-(chloromethyl)-5,5-dimethyl- (CAS No. 2137624-65-6): An Overview of Its Properties and Applications

1-Hexene, 2-chloro-4-(chloromethyl)-5,5-dimethyl- (CAS No. 2137624-65-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its distinct chemical structure, which includes a hexene backbone with multiple functional groups, such as chlorine atoms and a chloromethyl group. These features contribute to its potential applications in various industries, particularly in the development of advanced materials and pharmaceutical intermediates.

The chemical structure of 1-Hexene, 2-chloro-4-(chloromethyl)-5,5-dimethyl- is particularly noteworthy. The presence of the chloromethyl group and the chlorine atoms on the hexene backbone provides a rich platform for further chemical modifications. This makes it an ideal starting material for the synthesis of more complex molecules with specific functionalities. Recent research has highlighted the importance of such compounds in the development of new materials with enhanced properties, such as improved thermal stability and mechanical strength.

In the pharmaceutical industry, 1-Hexene, 2-chloro-4-(chloromethyl)-5,5-dimethyl- has shown promise as a key intermediate in the synthesis of various drugs. Its reactivity and functional groups allow for the creation of diverse chemical structures that can be tailored to specific therapeutic needs. For instance, studies have demonstrated its use in the synthesis of anti-inflammatory agents and antimicrobial compounds. The ability to introduce multiple functional groups into a single molecule enhances its potential for drug discovery and development.

The physical properties of 1-Hexene, 2-chloro-4-(chloromethyl)-5,5-dimethyl- are also crucial for its applications. It typically exists as a colorless liquid with a characteristic odor. Its boiling point and solubility characteristics make it suitable for use in various chemical processes, including solvent-based reactions and polymerization processes. These properties are essential for ensuring efficient and controlled reactions in industrial settings.

Recent advancements in analytical techniques have enabled a deeper understanding of the behavior of 1-Hexene, 2-chloro-4-(chloromethyl)-5,5-dimethyl-. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating its structure and confirming its purity. These techniques are critical for ensuring that the compound meets the high standards required for pharmaceutical and materials applications.

In terms of safety and handling, while 1-Hexene, 2-chloro-4-(chloromethyl)-5,5-dimethyl- is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The environmental impact of 1-Hexene, 2-chloro-4-(chloromethyl)-5,5-dimethyl- is another area of ongoing research. Studies are being conducted to assess its biodegradability and potential effects on ecosystems. Initial findings suggest that it has a relatively low environmental impact when used responsibly and disposed of according to established guidelines.

In conclusion, 1-Hexene, 2-chloro-4-(chloromethyl)-5,5-dimethyl- (CAS No. 2137624-65-6) is a compound with significant potential across multiple industries. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.